1-(methylsulfonyl)-4-[4-(methylthio)benzyl]piperazine

• IUPAC Name: 1-[(4-methylsulfanylphenyl)methyl]-4-methylsulfonylpiperazine
• InChI: InChI=1S/C13H20N2O2S2/c1-18-13-5-3-12(4-6-13)11-14-7-9-15(10-8-14)19(2,16)17/h3-6H,7-11H2,1-2H3
• InChI Key: ZPFIGRLBEWAISB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CN2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C13H20N2O2S2
• Molecular Weight: 300.4 g/mol

Description

1-(methylsulfonyl)-4-[4-(methylthio)benzyl]piperazine is a chemical compound that has been of interest to scientists due to its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. This compound is commonly referred to as MMMP, and it is a piperazine derivative that has been synthesized and studied for its biological activity.

Mechanism of Action

The mechanism of action of MMMP is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. It has been shown to increase the levels of dopamine, norepinephrine, and serotonin in certain brain regions, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
MMMP has been shown to have a range of biochemical and physiological effects, including the inhibition of cell proliferation, the modulation of gene expression, and the regulation of neurotransmitter release. It has also been found to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the main advantages of MMMP is its broad range of potential applications in various fields of research. However, one of the limitations of using MMMP in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain assays.

Future Directions

There are several future directions for research on MMMP, including the development of more efficient synthesis methods, the identification of its molecular targets, and the optimization of its pharmacological properties. Additionally, further studies are needed to explore its potential as a therapeutic agent in various diseases, as well as its safety and toxicity profiles.

Synthesis Methods

The synthesis of MMMP can be achieved through a multi-step process that involves the reaction of 4-(methylthio)benzylamine with methylsulfonyl chloride, followed by the addition of piperazine. The resulting product is then purified through various methods such as column chromatography and recrystallization.

Scientific Research Applications

MMMP has been extensively studied for its potential as a therapeutic agent in various diseases such as cancer, Alzheimer's disease, and depression. It has been shown to exhibit cytotoxic activity against cancer cells, and it has also been found to inhibit the activity of acetylcholinesterase, which is a key enzyme involved in the pathogenesis of Alzheimer's disease. Additionally, MMMP has been shown to have antidepressant-like effects in animal models.